
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol
molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(S)-(+)-1-(2-Chlorophenyl)-1,2-

ethanediol

Cat. No.: B161828 Get Quote

In-Depth Technical Guide: (S)-(+)-1-(2-
Chlorophenyl)-1,2-ethanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of (S)-
(+)-1-(2-Chlorophenyl)-1,2-ethanediol, a compound of interest in synthetic chemistry and

pharmaceutical research.

Physicochemical Properties
The fundamental molecular attributes of (S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol are

summarized below.

Property Value Citations

Molecular Formula C₈H₉ClO₂ [1][2][3][4]

Molecular Weight 172.61 g/mol [1][2][3][5]

Linear Formula ClC₆H₄CH(OH)CH₂OH

CAS Number 133082-13-0 [1]
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or use of (S)-(+)-1-(2-Chlorophenyl)-1,2-
ethanediol are beyond the scope of this specific guide. Similarly, as a chemical compound, it

does not inherently possess biological signaling pathways. Researchers are encouraged to

consult peer-reviewed literature for specific applications and experimental designs.

Logical Relationships
The relationship between the molecular formula and molecular weight is a fundamental

chemical principle. The molecular weight is derived from the sum of the atomic weights of all

atoms in the molecular formula.

Molecular Formula
(C₈H₉ClO₂)

Molecular Weight
(172.61 g/mol)

Calculation based on
atomic weights

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161828#s-1-2-chlorophenyl-1-2-ethanediol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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